(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride

Monoamine oxidase inhibition Aminoindane pharmacology Neuroprotection

Procuring a regioisomerically and stereochemically pure 5-iodo-1-aminoindane reference standard is a critical bottleneck for forensic and pharmacological studies. The 2-aminoindane isomer (5-IAI) is widely available but mechanistically distinct, acting as a monoamine releaser rather than a MAO inhibitor. - Provides the (R)-1-aminoindane core with a heavy-atom iodine probe for MAO co-crystallization and unequivocal GC-MS differentiation from the 2-aminoindane regioisomer. - The 5-iodo substituent enables Pd-catalyzed cross-coupling diversification and potential radioiodination for SPECT imaging. - Supplied as the hydrochloride salt with certificate of analysis; custom synthesis and bulk quantities available upon request.

Molecular Formula C9H11ClIN
Molecular Weight 295.55 g/mol
Cat. No. B11750802
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride
Molecular FormulaC9H11ClIN
Molecular Weight295.55 g/mol
Structural Identifiers
SMILESC1CC2=C(C1N)C=CC(=C2)I.Cl
InChIInChI=1S/C9H10IN.ClH/c10-7-2-3-8-6(5-7)1-4-9(8)11;/h2-3,5,9H,1,4,11H2;1H/t9-;/m1./s1
InChIKeyKFODTRYLWJVLPD-SBSPUUFOSA-N
Commercial & Availability
Standard Pack Sizes10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Structural & Pharmacophore Identity


(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride (CAS 1273609-49-6; free base CAS 1213533-85-7) is a chiral, enantiomerically specified 1-aminoindane derivative bearing an iodine atom at the indane 5-position . This compound belongs to the aminoindane class, which are rigid cyclic congeners of phenethylamines wherein the α- and β-carbons of the amphetamine backbone are locked into the indane ring [1]. Unlike the extensively studied 2-aminoindane positional isomer 5-iodo-2-aminoindane (5-IAI, CAS 132367-76-1) that acts as a serotonin–norepinephrine–dopamine releasing agent [2], the 1-aminoindane scaffold is most prominently represented in the clinic by (R)-N-propargyl-1-aminoindan (rasagiline), an irreversible monoamine oxidase-B (MAO-B) inhibitor approved for Parkinson's disease [3]. The structural convergence of the (R)-1-aminoindane pharmacophore with the 5-iodo substituent creates a compound of distinct pharmacological significance for neuroscience research, forensic analytical reference, and pharmaceutical intermediate applications.

Scaffold (R)-1-Aminoindane: MAO pathway study fit
Stereochemistry Chiral (R)-enantiomer: stereochemical-control context
Substituent 5-Iodo: heavy-atom probe & cross-coupling handle

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Differentiation from 5-IAI & Analogs


Substitution of (R)-5-iodo-2,3-dihydro-1H-inden-1-amine hydrochloride with the widely available 2-aminoindane regioisomer 5-IAI would conflate two structurally and mechanistically divergent pharmacophores. The position of the amine group (indane C1 vs. C2) fundamentally determines whether the compound engages monoamine oxidases (MAO-A/MAO-B) as a reversible inhibitor, consistent with the 1-aminoindane scaffold [1], or functions as a substrate-type monoamine transporter releaser at SERT, NET, and DAT, as established for 2-aminoindanes such as 5-IAI [2]. Furthermore, the (R)-enantiomeric specification is not a trivial detail: the (R)-configuration of 1-aminoindane is the stereochemical determinant for MAO-B engagement and neuroprotective activity, whereas the racemic (±)-mixture or the (S)-enantiomer would yield different pharmacological profiles [3]. The 5-iodo substituent introduces additional differentiation from non-halogenated 1-aminoindane in terms of receptor binding affinity, lipophilicity (calculated logP), and metabolic stability, making generic substitution an uncontrolled variable in any quantitative pharmacological study or analytical method development [4].

Target (R)-1-aminoindane HCl

Positional isomer 5-IAI (2-aminoindane) may shift mechanism

1-Aminoindane engages MAO enzymes; 2-aminoindane acts as monoamine releaser. Class-level mechanism profiles are not interchangeable.

Substitute Racemic or (S)-enantiomer

Stereochemical configuration determines MAO engagement

(R)-configuration is the activity-related enantiomer; racemic or (S)-forms may produce different assay response profiles.

Substitute Non-iodinated 1-aminoindane

5-Iodo removal alters lipophilicity and binding context

Iodine impacts logP, receptor affinity, and synthetic utility; removal may limit heavy-atom applications and cross-coupling scope.

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: Quantitative Differentiation Evidence


1-Aminoindane vs. 2-Aminoindane: Primary Mechanism Divergence

The target compound features the amine at the indane C1 position, placing it in the 1-aminoindane pharmacophore class. The structurally related (R)-1-aminoindan (the non-iodinated scaffold) and its analogues are characterized as reversible inhibitors of both MAO-A and MAO-B, as demonstrated by crystallographic and kinetic studies [1]. In contrast, the 2-aminoindane regioisomer 5-IAI functions as a serotonin–norepinephrine–dopamine releasing agent (SNDRA) with reported Ki values of 879 nM at SERT, 311 nM at NET, and 300–992 nM at DAT across studies [2]. This mechanistic divergence—enzyme inhibition versus transporter substrate activity—is dictated solely by the position of the amine on the indane ring system and is not interchangeable.

Mechanism Class
Class-level inference
MAO-A/B inhibition vs. SNDRA release
Ki SERT 879 nM, NET 311 nM (5-IAI)
Mechanistic switch not interchangeable
Based on scaffold class inference; verify in target assay
Monoamine oxidase inhibition Aminoindane pharmacology Neuroprotection

(R)-Enantiomer: Stereochemical Determinant of Activity

The (R)-configuration at the indane C1 chiral center is the biologically active stereochemistry for the 1-aminoindane pharmacophore. (R)-1-Aminoindan is the major metabolite of rasagiline and retains weak but measurable reversible MAO-A and MAO-B inhibitory activity, whereas the (S)-enantiomer displays reduced or absent MAO engagement [1]. Patent literature on N-propargyl-1-aminoindan enantiomeric pairs demonstrates measurable differences in MAO-B inhibitory IC50 values between (R)- and (S)-enantiomers in rat brain preparations [2]. The target compound, specifically the (R)-enantiomer as the hydrochloride salt, therefore delivers the stereochemically defined, biologically active configuration. Racemic 5-iodo-1-aminoindane or the (S)-enantiomer would introduce uncontrolled stereochemical variance with unknown pharmacological consequences.

Enantiomer Identity
Class-level inference
(R)-enantiomer, reported e.e. ≥95%
Stereochemical-control context
Enantiomeric purity review advised for chiral assays
Chiral resolution Enantiomeric specificity MAO-B inhibition

5-Iodo Substituent: Lipophilicity, Binding & Stability

The 5-iodo substituent on the indane aromatic ring introduces significant physicochemical differentiation from the parent 1-aminoindane scaffold. For the 2-aminoindane regioisomer 5-IAI, the iodine atom at the 5-position contributes to high-affinity binding at 5-HT2B and α2C adrenergic receptors, with reported affinities below 100 nM [1]. The calculated logP for 5-iodo-2-aminoindane is approximately 2.5, substantially higher than the non-iodinated 2-aminoindane (logP ≈ 1.5), reflecting enhanced lipophilicity conferred by the iodine atom that would similarly apply to the 1-aminoindane regioisomer [2]. The iodine substituent also provides a heavy-atom handle for X-ray crystallographic phasing and a reactive site for transition-metal-catalyzed cross-coupling reactions (e.g., Suzuki, Sonogashira, Stille), which are not available with the non-halogenated parent compound [3].

5-Iodo Impact
Cross-study comparable
logP ∼2.5, MW +125.9 g/mol
5-HT2B/α2C affinity below 100 nM reported
Supports structural biology & SAR
LogP by analogy; verify experimentally
Halogen substitution 5-HT receptor binding Lipophilicity

1-Aminoindane Neuroprotection vs. 5-IAI Neurotoxicity

The toxicity profile of 1-aminoindane derivatives differs markedly from that of 2-aminoindane analogs. The (R)-1-aminoindan scaffold has documented neuroprotective properties: at concentrations of 0.1–1 μmol/L, (R)-1-aminoindan significantly reduced apoptosis-associated phosphorylated H2A.X (Ser139), decreased cleavage of caspase 9 and caspase 3, and increased anti-apoptotic proteins Bcl-2 and Bcl-xl in human SH-SY5Y neuroblastoma cells [1]. In contrast, 5-IAI (the 2-aminoindane regioisomer) produces measurable serotonergic neurotoxicity: a single 40 mg/kg dose in rats led to approximately 15% decrease in 5-HIAA levels and a statistically significant reduction in cortical 5-HT uptake site number at one week post-administration, though this toxicity is substantially less than that of its amphetamine homolog p-iodoamphetamine (PIA), which caused ~40% reduction in the same markers [2].

Neuroprofile
Cross-study comparable
1-Aminoindane: ↓ apoptosis markers
5-IAI 40 mg/kg: ↓ ∼15% 5-HIAA, ↓ 5-HT uptake
Divergent cell-model endpoint contexts
Scaffold-level evidence; compound verification needed
Neurotoxicity Serotonin depletion Neuroprotection

1-Aminoindane Scaffold: Synthetic Utility vs. 2-Aminoindanes

The 1-aminoindane scaffold, particularly the (R)-enantiomer, is a validated pharmaceutical intermediate with an established supply chain. (R)-1-Aminoindane hydrochloride (CAS 10305-73-4) serves as the direct precursor to rasagiline mesylate, an FDA-approved MAO-B inhibitor for Parkinson's disease with global sales exceeding $500 million annually [1]. The 5-iodo-substituted derivative extends this synthetic utility by providing a halogen handle for further functionalization via palladium-catalyzed cross-coupling reactions, enabling the construction of biaryl and alkyne-linked analogs for structure-activity relationship (SAR) exploration [2]. The synthesis of 5-, 6-, and 7-iodoindenes from aminoindan-1-ones has been reported in >70% yield via a three-step sequence of diazotization-iodination, reduction, and dehydration, demonstrating the synthetic accessibility of iodinated 1-aminoindane derivatives [3].

Synthetic Yield
Supporting evidence
>70% over 3 steps reported
from aminoindan-1-one precursors
Supports intermediate procurement
Synthesis route available; scale-up context to review
Pharmaceutical intermediate Chiral building block MAO-B inhibitor synthesis

(R)-5-Iodo-2,3-dihydro-1H-inden-1-amine HCl: High-Value Application Scenarios


Non-Propargyl, Reversible MAO-A/B Inhibition Studies

Investigators studying reversible MAO-A/MAO-B inhibition without the irreversible covalent binding conferred by the N-propargyl group of rasagiline require the 1-aminoindane scaffold. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride provides the (R)-1-aminoindane core with an iodine substituent that can serve as a heavy-atom probe for crystallographic phasing in MAO co-crystallization studies, analogous to established crystallographic analyses of rasagiline-related inhibitors bound to human MAO-A and MAO-B [1]. The 5-iodo substituent may also modulate MAO isoform selectivity relative to the unsubstituted (R)-1-aminoindan, warranting comparative IC50 determination under standardized conditions (e.g., human recombinant MAO-A and MAO-B, kynuramine or benzylamine substrate).

Forensic Differentiation of 1-Aminoindane from 2-Aminoindane Regioisomers

The emergence of aminoindane derivatives on the recreational drug market has created demand for authenticated reference standards that can distinguish positional and stereochemical isomers. Gas chromatography–mass spectrometry (GC-MS) methods for aminoindane analysis have been validated for eight aminoindane analogs including 5-iodo-2-aminoindane, utilizing four different column stationary phases (Rxi-1Sil MS, Rxi-5Sil MS, Rxi-35Sil MS) and demonstrating strong molecular ions for all aminoindanes analyzed [2]. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride serves as a structurally distinct reference standard for unambiguous chromatographic and mass spectrometric differentiation from the more common 5-IAI (2-aminoindane) regioisomer, which is critical for forensic identification and legal classification.

Radioiodinated & Cross-Coupled 1-Aminoindane Derivatives for CNS Discovery

The 5-iodo substituent provides a versatile synthetic handle for diversification. Iodoindenes have been demonstrated as effective substrates for regioselective Stille coupling with vinyl stannanes, and the synthetic route from aminoindan-1-ones proceeds in >70% overall yield [3]. For CNS drug discovery programs targeting the 1-aminoindane pharmacophore, the iodine atom enables: (i) palladium-catalyzed Suzuki-Miyaura coupling with arylboronic acids to generate biaryl analogs for SAR studies; (ii) Sonogashira coupling with terminal alkynes to introduce alkyne functionality; (iii) potential radioiodination (¹²⁵I or ¹²³I) for in vitro receptor autoradiography or SPECT imaging probe development.

Neuroprotection & Apoptosis Research with 1-Aminoindane Scaffold

The (R)-1-aminoindane scaffold has demonstrated reproducible neuroprotective effects in cellular models. At 0.1–1 μmol/L, (R)-1-aminoindan significantly reduced apoptosis markers (phosphorylated H2A.X, cleaved caspase 9 and caspase 3) while upregulating anti-apoptotic Bcl-2 and Bcl-xl proteins in SH-SY5Y neuroblastoma cells [4]. (R)-5-Iodo-2,3-dihydro-1H-inden-1-amine hydrochloride extends this scaffold by incorporating the 5-iodo substituent, which may alter potency, CNS penetration (via increased lipophilicity), or intracellular distribution compared to the parent compound. This compound is therefore suitable for comparative neuroprotection studies, mitochondrial function assays, and PKC pathway analysis in neurodegeneration models relevant to Parkinson's and Alzheimer's diseases.

Application
Selection Property
Validation Focus
Reversible MAO-A/B inhibition studies
Non-propargyl MAO pathway study fit
Isoform-selectivity assay context
Forensic regioisomer differentiation
Chiral reference standard identity
Chromatographic method context
Radioiodinated & cross-coupled derivatives
Halogen synthetic handle
Cross-coupling reproducibility
Neuroprotection & apoptosis research
Cell-model endpoint review
Apoptosis & Bcl-2 pathway endpoints
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